Cas no 1806705-59-8 (Ethyl 2-(2-cyanoethyl)-6-nitrobenzoate)

• Product Name: Ethyl 2-(2-cyanoethyl)-6-nitrobenzoate
• CAS No: 1806705-59-8
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 4958089
• Update Time: 2025-06-13

Ethyl 2-(2-cyanoethyl)-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-cyanoethyl)-6-nitrobenzoate

• Inchi： 1S/C12H12N2O4/c1-2-18-12(15)11-9(6-4-8-13)5-3-7-10(11)14(16)17/h3,5,7H,2,4,6H2,1H3
• InChI Key： BRJDJCMJWNWTNT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC=CC=1CCC#N)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 355
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 2-(2-cyanoethyl)-6-nitrobenzoate

Comprehensive Overview of Ethyl 2-(2-cyanoethyl)-6-nitrobenzoate (CAS No. 1806705-59-8)

Ethyl 2-(2-cyanoethyl)-6-nitrobenzoate (CAS No. 1806705-59-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its nitro and cyanoethyl functional groups, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers are increasingly exploring its potential as an intermediate in the development of novel bioactive molecules, particularly in the context of drug discovery and crop protection.

The molecular structure of Ethyl 2-(2-cyanoethyl)-6-nitrobenzoate features a benzoate core substituted with a cyanoethyl group at the 2-position and a nitro group at the 6-position. This arrangement contributes to its reactivity, enabling it to participate in various condensation reactions and nucleophilic substitutions. Such versatility aligns with current trends in green chemistry, where efficient and sustainable synthetic routes are prioritized. Recent studies highlight its role in catalyzed transformations, a topic frequently searched in academic databases.

In the pharmaceutical sector, CAS 1806705-59-8 is investigated for its potential to yield heterocyclic compounds, which are pivotal in designing kinase inhibitors and antimicrobial agents. These applications resonate with global health concerns, such as antibiotic resistance and chronic diseases, making the compound a subject of high-throughput screening initiatives. Additionally, its nitroaromatic moiety is of interest in fluorescence labeling, a technique widely used in biomedical imaging.

From an industrial perspective, Ethyl 2-(2-cyanoethyl)-6-nitrobenzoate is synthesized via esterification and nitration processes, often optimized for scalability and yield efficiency. Manufacturers emphasize process safety and waste reduction, addressing regulatory and environmental demands. The compound’s stability under controlled conditions makes it suitable for long-term storage, a practical advantage for supply chain logistics.

Analytical characterization of CAS 1806705-59-8 typically involves HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity and consistency. These methods are critical for compliance with Good Manufacturing Practices (GMP), a recurring keyword in quality assurance discussions. Furthermore, computational tools like molecular docking are employed to predict its interactions in biological systems, bridging gaps between in silico and in vitro studies.

Emerging applications of Ethyl 2-(2-cyanoethyl)-6-nitrobenzoate include its use in material science, where its electron-withdrawing properties are exploited to modify polymer matrices. This aligns with the growing demand for advanced materials in electronics and coatings. As research progresses, the compound’s role in catalysis and photochemistry continues to expand, reflecting broader interests in renewable energy solutions.

In summary, Ethyl 2-(2-cyanoethyl)-6-nitrobenzoate (CAS No. 1806705-59-8) represents a multifaceted chemical entity with applications spanning life sciences and industrial chemistry. Its structural features and reactivity profile position it as a key player in addressing contemporary scientific challenges, from precision medicine to sustainable manufacturing.